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Compound of Interest

4-Methyl-6-(methylthio)pyrimidin-
2-ol

Cat. No.: B189747

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and biological activities of 4-Methyl-6-(methylthio)pyrimidin-2-ol, a pyrimidine derivative of
interest in medicinal chemistry and agrochemical research.

Chemical Identity and Properties

The IUPAC name for the compound is 4-Methyl-6-(methylthio)pyrimidin-2-ol. It is also
commonly known by its synonym, 6-Methyl-2-(methylthio)pyrimidin-4-ol.

Property Value Reference
CAS Number 6328-58-1 [1]
Molecular Formula C6HBN20S [2]
Molecular Weight 156.21 g/mol [2]
Appearance Colorless solid [1]
SMILES CC1=CC(=NC(=0O)N1)SC [2]

Synthesis of 4-Methyl-6-(methylthio)pyrimidin-2-ol
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A detailed and efficient method for the synthesis of 4-Methyl-6-(methylthio)pyrimidin-2-ol has
been reported, starting from 6-Methyl-2-thiouracil.

Experimental Protocol

Materials:

6-Methyl-2-thioxasulfinyl-1,2,3,4-tetrahydropyrimidin-4-one (6-Methyl-2-thiouracil) (98%)

Sodium hydroxide (97%)

lodomethane

Water

e Ice
Procedure:[1]

e A suspension of sodium hydroxide (15.7 g, 381 mmol) in 500 mL of water is stirred for 10
minutes at room temperature.

 To this suspension, 6-Methyl-2-thioxasulfinyl-1,2,3,4-tetrahydropyrimidin-4-one (53.5 g, 369
mmol) is added, and the mixture is stirred for 10 minutes until complete dissolution.

e lodomethane (28.99 mL, 461 mmol) is then added dropwise to the solution.

e The reaction mixture is stirred for 4 hours at room temperature.

» Upon completion of the reaction, the resulting colorless solid is collected by filtration.
e The solid is washed with ice-cold water (2 x 100 mL).

e The final product, 6-methyl-4-hydroxy-2-methylthiopyrimidine, is dried under vacuum at 60
°C.

This procedure yields a high purity product (98% vyield)[1].
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Biological Activities and Potential Applications

Derivatives of 4-Methyl-6-(methylthio)pyrimidin-2-ol have shown promising biological
activities, particularly as plant growth stimulants and antimicrobial agents.

Plant Growth Stimulant Activity

Novel 2-amino-substituted derivatives of 6-methylpyrimidin-4-ol, synthesized from the parent
compound, have demonstrated significant plant growth-stimulating properties. These
derivatives exhibited activities ranging from 46-93% compared to the standard heteroauxin[3].
This suggests the potential for developing novel plant growth regulators based on this chemical
scaffold.

Antimicrobial Potential

While specific quantitative data for the antimicrobial activity of 4-Methyl-6-
(methylthio)pyrimidin-2-ol is not readily available in the reviewed literature, the broader class
of pyrimidine derivatives is well-known for its diverse antimicrobial effects. The methylthio
group is a versatile functional group that can be modified to generate a library of compounds
for antimicrobial screening[4].

Experimental and Logical Workflows

To facilitate further research and development, the following workflows are proposed.

Synthesis and Derivatization Workflow

The synthesis of 4-Methyl-6-(methylthio)pyrimidin-2-ol and its subsequent derivatization for
structure-activity relationship (SAR) studies can be streamlined as follows:
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Synthesis and Derivatization Workflow

Biological Screening Workflow

A logical workflow for the biological evaluation of the synthesized compounds is outlined below.
This process involves initial screening for desired activities, followed by more detailed

guantitative analysis for promising candidates.
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Biological Screening Workflow
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Mechanism of Action Considerations

The mechanism of action for methylthiopyrimidine derivatives can be varied. The methylthio
group can act as a leaving group in nucleophilic aromatic substitution reactions, allowing for the
introduction of various functional groups at that position, which can then interact with biological
targets[4]. Furthermore, the pyrimidine core is a well-known scaffold in medicinal chemistry that
can interact with a wide range of biological targets, including enzymes and receptors[5]. For
thiopurine drugs, which share some structural similarities, the mechanism is thought to involve
a combination of antimetabolic and pro-apoptotic actions[6]. Further research is needed to
elucidate the specific mechanism of action for 4-Methyl-6-(methylthio)pyrimidin-2-ol and its
derivatives.

Conclusion

4-Methyl-6-(methylthio)pyrimidin-2-ol is a readily synthesizable pyrimidine derivative with
demonstrated potential for the development of new agrochemicals and pharmaceuticals. The
versatility of the methylthio group allows for the creation of diverse chemical libraries for
structure-activity relationship studies. Further investigation into its quantitative biological
activities and mechanism of action is warranted to fully explore its therapeutic and commercial
potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4-Methyl-6-
(methylthio)pyrimidin-2-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189747#4-methyl-6-methylthio-pyrimidin-2-ol-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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